N-(2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)-4-isopropoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)-4-isopropoxybenzamide is a chemical compound that has gained significant attention in the field of scientific research. This compound is also known as EIPA, and it has been studied for its potential applications in various areas of research.
Scientific Research Applications
Metabolite Identification and Transporter-Mediated Excretion Study
In research, the metabolites of structurally related compounds, such as YM758, a novel inhibitor of the "funny" If current channel expressed in the sinus node of the heart, were identified in human urine, plasma, and feces. This study explored the renal and hepatic uptake transporters for these metabolites, offering insights into the urinary/hepatic elimination and transport activity for metabolites. This investigation helps understand the excretion mechanisms of related compounds, including N-(2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)-4-isopropoxybenzamide, and their impact on human health (Umehara et al., 2009).
Chemical Synthesis and Catalysis
The development of novel synthetic routes and catalytic processes for related compounds has been a focus of research. For example, a practical and scalable synthetic route to YM758 monophosphate, a compound with similarities in structure and potential applications, was established, emphasizing the importance of discovering efficient synthesis methods for complex organic compounds. This research contributes to the broader field of medicinal chemistry by improving the synthesis efficiency of compounds like this compound (Yoshida et al., 2014).
Sigma-2 Receptor Binding Study
Investigations into the sigma-2 (σ2) receptor binding affinities of related compounds, such as N-[4-(3,4-dihydro-6,7-dimethoxyisoquinolin-2(1H)-yl)butyl]-2-methoxy-5-methylbenzamide, have been conducted. These studies provide valuable information on the potential therapeutic applications of similar compounds, including their use in neuropharmacology and the development of new treatments for disorders related to the sigma-2 receptor (Xu et al., 2005).
Application in Medicinal Chemistry
Research into the synthesis of tetrahydroisoquinoline derivatives, which share a structural motif with this compound, highlights the importance of these compounds in medicinal chemistry. For instance, studies on the synthesis of quinazolinones and isoquinolines provide insights into the versatility of these compounds in drug development, showcasing their potential in creating novel therapeutics (Hikawa et al., 2012).
properties
IUPAC Name |
N-[2-(1-ethyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]-4-propan-2-yloxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H30N2O2/c1-4-25-15-5-6-20-16-18(7-12-22(20)25)13-14-24-23(26)19-8-10-21(11-9-19)27-17(2)3/h7-12,16-17H,4-6,13-15H2,1-3H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DZEJJTSLCAYMDJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCCC2=C1C=CC(=C2)CCNC(=O)C3=CC=C(C=C3)OC(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H30N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.